Cas no 7153-19-7 (3-methoxyandrosta-3,5-diene-7,17-dione)

• Product Name: 3-methoxyandrosta-3,5-diene-7,17-dione
• CAS No: 7153-19-7
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 976541
• PubChem ID: 232772
• Update Time: 2025-04-19

3-methoxyandrosta-3,5-diene-7,17-dione Chemical and Physical Properties

Names and Identifiers

• 3-methoxyandrosta-3,5-diene-7,17-dione
• 3-Methoxy-androsta-3,5-diene-7,17-dione
• (8R,9S,10R,13S,14S)-3-methoxy-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-7,17-dione
• Q27148519
• 7153-19-7
• NSC-58247
• DTXSID90992021
• NSC58247
• NSC30690
• CHEBI:79455
• NSC-30690

• Inchi： 1S/C20H26O3/c1-19-8-6-13(23-3)10-12(19)11-16(21)18-14-4-5-17(22)20(14,2)9-7-15(18)19/h10-11,14-15,18H,4-9H2,1-3H3/t14-,15-,18-,19-,20-/m0/s1
• InChI Key： AUFJJDNCJZQOKS-ZESOOZHZSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3C(C=C4C=C(CC[C@]4(C)[C@H]3CC[C@@]21C)OC)=O

Computed Properties

• Exact Mass: 314.18828
• Monoisotopic Mass: 314.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 490.1°C at 760 mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.56
• PSA: 43.37
• LogP: 3.83750